Cas no 1566208-98-7 ((1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yl)amine)

• Product Name: (1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yl)amine
• CAS No: 1566208-98-7
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5151688
• PubChem ID: 75525495
• Update Time: 2025-10-29

(1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanamine, 1-ethyl-N-(1-methyl-4-penten-1-yl)-
• (1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yl)amine

• Inchi： 1S/C13H26N2/c1-4-6-8-12(3)14-11-13-9-7-10-15(13)5-2/h4,12-14H,1,5-11H2,2-3H3
• InChI Key： XMDBXXDNGCAQLL-UHFFFAOYSA-N
• SMILES： C(C1CCCN1CC)NC(C)CCC=C

Additional information on (1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yl)amine

Introduction to (1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yl)amine and Its Applications in Modern Research

Compound with the CAS number 1566208-98-7, specifically named as (1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yl)amine, represents a significant advancement in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in various scientific domains.

The molecular structure of this compound consists of a pyrrolidine ring substituted with an ethyl group at the 1-position and a hexenyl group at the 2-position, linked to a methylamine moiety. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation. The presence of the double bond in the hexenyl group enhances its versatility, allowing for diverse chemical modifications that can tailor its properties for specific applications.

In recent years, there has been a surge in research focusing on novel amine derivatives due to their broad spectrum of biological activities. Among these, compounds featuring a pyrrolidine core have shown promise in various therapeutic areas. The ethyl substitution at the 1-position of the pyrrolidine ring influences the compound's solubility and metabolic stability, which are critical factors in drug development. Additionally, the hexenyl group contributes to its lipophilicity, facilitating membrane penetration and interaction with biological targets.

One of the most compelling aspects of (1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yl)amine is its potential role in drug discovery and development. Researchers have been exploring its pharmacological properties to identify new therapeutic agents. Preliminary studies suggest that this compound exhibits interesting interactions with various biological pathways, making it a candidate for treating conditions such as neurological disorders, inflammation, and metabolic diseases. The dual functionality provided by the pyrrolidine and hexenyl groups allows for selective targeting of specific receptors or enzymes involved in these pathways.

The synthesis of (1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as catalytic hydrogenation, cross-coupling reactions, and protecting group strategies have been utilized to construct the complex molecular framework efficiently.

The compound's unique chemical properties also make it a valuable tool in medicinal chemistry research. Its structural features allow for modifications that can fine-tune its biological activity. For instance, altering the substitution patterns on the pyrrolidine ring or introducing additional functional groups can lead to derivatives with enhanced potency or selectivity. This flexibility is crucial in developing drugs that minimize side effects while maximizing therapeutic benefit.

In addition to its pharmaceutical potential, (1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yl)amine has shown promise in material science applications. Its ability to form stable complexes with other molecules makes it useful in designing novel materials with specific properties. For example, it can be incorporated into polymers or coatings to enhance their mechanical strength or thermal stability. Furthermore, its photochemical properties have been explored for applications in organic electronics and photovoltaic devices.

The growing interest in this compound is also driven by advancements in computational chemistry and drug design technologies. Molecular modeling studies have provided insights into how (1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yl)amine interacts with biological targets at the molecular level. These simulations have helped researchers predict potential drug candidates and optimize their structures before experimental synthesis. Such computational approaches are accelerating the drug discovery process by reducing the time and cost associated with traditional trial-and-error methods.

Future research directions for (1-ethylpyrrolidin-2-yl)methyl(hex-5-en-2-yll)amine include exploring its mechanism of action in more detail and evaluating its efficacy in preclinical studies. Understanding how this compound exerts its effects on biological systems will provide a foundation for developing new therapeutic strategies. Additionally, investigating its interactions with other drugs or biomolecules could reveal synergistic effects that could be exploited in combination therapies.

The development of novel synthetic routes for this compound is another area of active investigation. Efficient synthetic methods will not only improve accessibility but also enable large-scale production necessary for industrial applications. Researchers are also exploring green chemistry principles to develop environmentally sustainable synthetic processes that minimize waste and reduce energy consumption.

In conclusion, (1)-ethylpyrrolidin(21)-methyl(hex(52)-en(22))amine is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research, material science, and beyond. As our understanding of its properties continues to grow, so too will its applications in advancing scientific knowledge and technological innovation.